Cas no 954360-90-8 (5-cyclopropyl-1-(4-methoxyphenyl)-N-phenyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-cyclopropyl-1-(4-methoxyphenyl)-N-phenyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 954360-90-8
• MF: C₁₉H₁₈N₄O₂
• MW: 334.371823787689
• CID: 5432080
• PubChem ID: 17720703
• Update Time: 2025-10-05

5-cyclopropyl-1-(4-methoxyphenyl)-N-phenyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• STL018374
• F3375-2981
• 954360-90-8
• 5-cyclopropyl-1-(4-methoxyphenyl)-N-phenyl-1H-1,2,3-triazole-4-carboxamide
• AKOS002282279
• 5-cyclopropyl-1-(4-methoxyphenyl)-N-phenyltriazole-4-carboxamide

• Inchi： 1S/C19H18N4O2/c1-25-16-11-9-15(10-12-16)23-18(13-7-8-13)17(21-22-23)19(24)20-14-5-3-2-4-6-14/h2-6,9-13H,7-8H2,1H3,(H,20,24)
• InChI Key： USBWFNSABOHJFJ-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C2CC2)N(C2C=CC(=CC=2)OC)N=N1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 334.14297583g/mol
• Monoisotopic Mass: 334.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 69Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-cyclopropyl-1-(4-methoxyphenyl)-N-phenyl-1H-1,2,3-triazole-4-carboxamide

5-Cyclopropyl-1-(4-Methoxyphenyl)-N-Phenyl-1H-1,2,3-Triazole-4-Carboxamide: A Comprehensive Overview

The compound with CAS No. 954360-90-8, known as 5-cyclopropyl-1-(4-methoxyphenyl)-N-phenyl-1H-1,2,3-triazole-4-carboxamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclopropyl group, a 4-methoxyphenyl substituent, and a phenyl group attached to a 1H-1,2,3-triazole ring system. The combination of these functional groups makes this compound a promising candidate for various applications in drug discovery and materials science.

Recent studies have highlighted the potential of 5-cyclopropyl derivatives in modulating biological pathways. The cyclopropyl group is known for its ability to induce strain in molecular structures, which can enhance the reactivity of the compound. This property has been leveraged in the design of novel therapeutic agents targeting various diseases. For instance, researchers have explored the use of this compound in anti-inflammatory and anticancer drug development due to its ability to interact with key cellular pathways.

The presence of the 4-methoxyphenyl group in the molecule adds another layer of complexity to its chemical profile. The methoxy group is known for its electron-donating properties, which can influence the electronic environment of the aromatic ring. This feature is particularly useful in tuning the pharmacokinetic properties of the compound, such as absorption and metabolism. Recent advancements in computational chemistry have enabled scientists to predict how these substituents might influence the compound's behavior in biological systems.

The N-phenyl group attached to the triazole ring further enhances the molecule's versatility. Triazoles are well-known for their stability and ability to form hydrogen bonds, making them valuable components in drug design. The combination of these functional groups creates a molecule with a high degree of structural diversity, which is essential for exploring new chemical space and identifying novel bioactive compounds.

Recent research has also focused on the synthesis and characterization of this compound. Scientists have developed efficient synthetic routes using click chemistry principles to assemble this complex structure. These methods not only improve yield but also reduce reaction times, making large-scale production more feasible. The use of green chemistry techniques has further enhanced the sustainability of these processes.

In terms of applications, 5-cyclopropyl derivatives have shown promise in inhibiting enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of these compounds to cross the blood-brain barrier is a critical factor in their potential therapeutic use. Preclinical studies have demonstrated their efficacy in reducing oxidative stress and inflammation in animal models.

Moreover, this compound has been investigated for its potential as an anticancer agent. The triazole ring system has been implicated in targeting specific oncogenic pathways, making it a valuable component in cancer drug design. Recent findings suggest that this compound may induce apoptosis in cancer cells while sparing healthy cells, indicating its potential as a selective anticancer agent.

The development of novel materials based on this compound is another area of active research. The unique electronic properties of triazoles make them suitable for applications in organic electronics and optoelectronics. Researchers are exploring how substituents like cyclopropyl and methoxyphenyl groups can be used to tune the electronic properties of these materials for use in flexible electronics and light-emitting diodes (LEDs).

In conclusion, 5-cyclopropyl-1-(4-methoxyphenyl)-N-phenyl-1H-1,2,3-triazole-4-carboxamide represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure and functional groups make it a versatile molecule with immense potential for future innovations.